ethyl 5-(2-methoxybenzamido)-3-methyl-1-benzofuran-2-carboxylate

• IUPAC Name: ethyl 5-[(2-methoxybenzoyl)amino]-3-methyl-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C20H19NO5/c1-4-25-20(23)18-12(2)15-11-13(9-10-17(15)26-18)21-19(22)14-7-5-6-8-16(14)24-3/h5-11H,4H2,1-3H3,(H,21,22)
• InChI Key: UVUBCAZRBQXNQZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(O1)C=CC(=C2)NC(=O)C3=CC=CC=C3OC)C
• Molecular Formula: C20H19NO5
• Molecular Weight: 353.4 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. These could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of ethyl 5-(2-methoxybenzamido)-3-methyl-1-benzofuran-2-carboxylate, focusing on six unique fields:

Pharmaceutical Development

Ethyl 5-(2-methoxybenzamido)-3-methyl-1-benzofuran-2-carboxylate is a compound of interest in pharmaceutical research due to its potential therapeutic properties. It is being investigated for its ability to act as a lead compound in the development of new drugs targeting various diseases, including cancer and inflammatory conditions. .

Antimicrobial Agents

Research has shown that this compound exhibits significant antimicrobial activity . It has been tested against a variety of bacterial and fungal strains, demonstrating effectiveness in inhibiting their growth. .

Anti-inflammatory Applications

Ethyl 5-(2-methoxybenzamido)-3-methyl-1-benzofuran-2-carboxylate has been studied for its anti-inflammatory properties . It has shown potential in reducing inflammation by inhibiting specific pathways involved in the inflammatory response. .

Biological Studies

This compound is also utilized in various biological studies to understand its mechanism of action and biological effects. Researchers use it to study cellular processes, enzyme interactions, and receptor binding, providing insights that can lead to the development of new therapeutic strategies.

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Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to handle all chemicals with appropriate safety measures.

Future Directions

The future directions for this compound would depend on its potential applications. It could be used in various fields, such as pharmaceuticals, materials science, or chemical synthesis.